Cas no 87975-55-1 (2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N-ethyl-)

2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N-ethyl- structure
87975-55-1 structure
Product Name:2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N-ethyl-
CAS No:87975-55-1
MF:C8H18N2O2S
MW:206.305720806122
CID:649756
PubChem ID:15914575
Update Time:2025-04-19

2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Aziridinesulfonamide, 1-(1,1-dimethylethyl)-N-ethyl-
    • 1-tert-butyl-N-ethylaziridine-2-sulfonamide
    • DTXSID10579434
    • 87975-55-1
    • Inchi: 1S/C8H18N2O2S/c1-5-9-13(11,12)7-6-10(7)8(2,3)4/h7,9H,5-6H2,1-4H3
    • InChI Key: JPBZLTZPUBCMCI-UHFFFAOYSA-N
    • SMILES: S(C1CN1C(C)(C)C)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 206.10889899g/mol
  • Monoisotopic Mass: 206.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.6Ų
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